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Introduction

The G protein-coupled receptor 103 (GPR103), also known as the pyroglutamylated RFamide

peptide receptor (QRFPR), has been identified as the cognate receptor for the neuropeptide

26RFa and its N-terminally extended form, 43RFa (also known as QRFP).[1][2][3] Initially an

orphan receptor, GPR103 was deorphanized through reverse pharmacology, establishing its

role in a crucial neuropeptidergic system.[1][4] This system is highly conserved across

vertebrates and is implicated in a wide array of physiological processes, including energy

homeostasis, feeding behavior, glucose metabolism, bone formation, and cardiovascular

regulation.[2][5][6] This technical guide provides an in-depth overview of the biochemical and

pharmacological interactions between 26RFa and GPR103, detailing the signaling

mechanisms, quantitative data, and key experimental protocols for researchers in drug

discovery and development.

Ligand Binding and Affinity
The interaction between 26RFa and GPR103 is characterized by high affinity. Both 26RFa and

its longer variant, 43RFa, bind to the human GPR103 receptor with nanomolar affinity.[1]

Structure-activity relationship studies have revealed that the complete amino acid sequence of
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26RFa is essential for achieving full binding activity. While the C-terminal heptapeptide

(26RFa(20-26)) can mimic some biological actions, it exhibits a significantly weaker affinity for

GPR103, with IC50 values in the micromolar range.[1][7] Furthermore, the C-terminal

amidation of the phenylalanine residue is critical; the non-amidated form of 26RFa fails to bind

to the receptor.[1] In rodents, two receptor orthologues, GPR103A and GPR103B, have been

identified, and 26RFa binds to both with similar high affinity.[1][4][8]

Table 1: Binding Affinity of Ligands to GPR103

Ligand
Receptor/Cell
Line

Assay Type
Affinity
(IC50/Ki)

Reference

26RFa Human GPR103
Competitive

Binding
Nanomolar range [1]

43RFa (QRFP) Human GPR103
Competitive

Binding
Nanomolar range [1]

26RFa(20-26) Human GPR103
Competitive

Binding

Micromolar

range
[1]

Signal Transduction Pathways
Upon activation by 26RFa or 43RFa, GPR103 initiates intracellular signaling through a dual

coupling mechanism involving both Gq and Gi/o G proteins.[1][9][10]

Gq Pathway: Coupling to the Gq protein activates phospholipase C (PLC), which hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and

diacylglycerol (DAG). IP3 triggers the release of calcium (Ca2+) from intracellular stores,

leading to a measurable increase in cytosolic calcium concentration.[1][9] This pathway is

independent of pertussis toxin (PTX).[9][11]

Gi/o Pathway: Coupling to the Gi/o protein leads to the inhibition of adenylyl cyclase (AC),

which results in a decrease in intracellular cyclic adenosine monophosphate (cAMP) levels.

[1][3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://karger.com/nen/article/115/2/111/902875/The-26RFa-QRFP-GPR103-Neuropeptidergic-System-A
https://pubs.acs.org/doi/10.1021/jm200418c
https://karger.com/nen/article/115/2/111/902875/The-26RFa-QRFP-GPR103-Neuropeptidergic-System-A
https://karger.com/nen/article/115/2/111/902875/The-26RFa-QRFP-GPR103-Neuropeptidergic-System-A
https://pmc.ncbi.nlm.nih.gov/articles/PMC1464357/
https://www.frontiersin.org/journals/neuroscience/articles/10.3389/fnins.2016.00549/full
https://karger.com/nen/article/115/2/111/902875/The-26RFa-QRFP-GPR103-Neuropeptidergic-System-A
https://karger.com/nen/article/115/2/111/902875/The-26RFa-QRFP-GPR103-Neuropeptidergic-System-A
https://karger.com/nen/article/115/2/111/902875/The-26RFa-QRFP-GPR103-Neuropeptidergic-System-A
https://karger.com/nen/article/115/2/111/902875/The-26RFa-QRFP-GPR103-Neuropeptidergic-System-A
https://pmc.ncbi.nlm.nih.gov/articles/PMC4209149/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11187126/
https://karger.com/nen/article/115/2/111/902875/The-26RFa-QRFP-GPR103-Neuropeptidergic-System-A
https://pmc.ncbi.nlm.nih.gov/articles/PMC4209149/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4209149/
https://jme.bioscientifica.com/view/journals/jme/52/3/T119.xml
https://karger.com/nen/article/115/2/111/902875/The-26RFa-QRFP-GPR103-Neuropeptidergic-System-A
https://pmc.ncbi.nlm.nih.gov/articles/PMC5126098/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14790383?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This dual signaling capability allows the 26RFa/GPR103 system to modulate a wide range of

cellular responses.

Cell Membrane
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Gi/o

26RFa / 43RFa
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(PLC)

Adenylyl Cyclase
(AC)

IP3 + DAG

cAMP

↑ Intracellular [Ca2+]

↓ cAMP Production

Click to download full resolution via product page

Caption: GPR103 dual signaling cascade via Gq and Gi/o pathways.

Functional Activity and Potency
Functional assays confirm the potent activity of 26RFa and 43RFa at the GPR103 receptor.

The activation of the Gq pathway is typically measured by quantifying intracellular calcium

mobilization, while the activation of the Gi/o pathway is assessed by measuring the inhibition of

cAMP production. Structure-activity relationship studies using synthetic analogues of the C-

terminal heptapeptide (26RFa(20-26)) have identified key residues for receptor activation,

particularly the final three C-terminal amino acids.[7][12] For instance, substituting Ser23 with

norvaline resulted in an analogue with threefold higher potency than the native heptapeptide in

a calcium mobilization assay.[7][12]

Table 2: Functional Potency (EC50) of Ligands at GPR103
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Ligand Assay Type Cell Line
Potency
(EC50)

Reference

43RFa (QRFP) cAMP Inhibition CHO-hGPR103 0.52 nM [11]

26RFa cAMP Inhibition CHO-hGPR103 3.2 nM [11]

26RFa
[Ca2+]i

Mobilization

CHO-Gα16-

hGPR103
~40 nM [11]

26RFa(20-26)
[Ca2+]i

Mobilization

CHO-Gα16-

hGPR103

~3 µM (75-fold

less potent than

26RFa)

[13]

[Nva23]26RFa(2

0-26)

[Ca2+]i

Mobilization

CHO-Gα16-

hGPR103

~1 µM (3-fold

more potent than

26RFa(20-26))

[7][12]

Key Experimental Protocols
Competitive Binding Assay
This protocol is designed to determine the binding affinity (Ki or IC50) of test compounds for the

GPR103 receptor.

Cell Culture and Membrane Preparation:

Culture HEK293 or CHO cells stably expressing human GPR103.

Harvest cells, homogenize in a cold buffer (e.g., Tris-HCl with protease inhibitors), and

centrifuge to pellet cell debris.

Collect the supernatant and perform ultracentrifugation to pellet the cell membranes.

Resuspend the membrane pellet in a binding buffer and determine the protein

concentration (e.g., via Bradford assay).

Binding Reaction:

In a 96-well plate, add cell membranes (typically 10-20 µg of protein).
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Add a constant concentration of a radiolabeled ligand (e.g., [125I]-26RFa).

Add competing unlabeled ligands (test compounds or unlabeled 26RFa) across a range of

concentrations.

Incubate at room temperature for a specified time (e.g., 60-90 minutes) to reach

equilibrium.

Separation and Detection:

Rapidly filter the reaction mixture through a glass fiber filter (e.g., GF/C) using a cell

harvester to separate bound from free radioligand.

Wash the filters multiple times with ice-cold wash buffer.

Measure the radioactivity retained on the filters using a gamma counter.

Data Analysis:

Plot the percentage of specific binding against the log concentration of the competitor.

Use non-linear regression (sigmoidal dose-response) to calculate the IC50 value.

Convert the IC50 to a Ki value using the Cheng-Prusoff equation.

Intracellular Calcium Mobilization Assay
This functional assay measures the Gq-mediated signaling of GPR103 activation.

Cell Culture and Plating:

Use CHO or HEK293 cells stably expressing GPR103. To enhance the signal, cells may

be co-transfected with a promiscuous G protein like Gα16.[7]

Plate the cells in a black, clear-bottom 96-well or 384-well plate and grow to near

confluency.

Dye Loading:
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Remove the culture medium and load the cells with a calcium-sensitive fluorescent dye

(e.g., Fluo-4 AM or Fura-2 AM) diluted in a suitable buffer (e.g., HBSS).

Incubate the plate in the dark at 37°C for 45-60 minutes.

Wash the cells with the buffer to remove excess dye.

Signal Measurement:

Place the plate in a fluorescence plate reader (e.g., FLIPR or FlexStation).

Establish a stable baseline fluorescence reading for each well.

Inject the test compound (e.g., 26RFa or its analogues) at various concentrations.

Immediately begin recording the fluorescence intensity over time (typically 2-3 minutes).

The increase in fluorescence corresponds to the rise in intracellular calcium.

Data Analysis:

Calculate the response as the peak fluorescence intensity minus the baseline.

Plot the response against the log concentration of the agonist.

Use non-linear regression to determine the EC50 value and maximum response (Emax).
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Caption: Experimental workflow for a calcium mobilization assay.
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cAMP Inhibition Assay
This functional assay measures the Gi/o-mediated signaling of GPR103 activation.

Cell Culture:

Culture CHO or HEK293 cells stably expressing GPR103 in 96-well or 384-well plates.

Cell Stimulation:

Pre-treat cells with a phosphodiesterase (PDE) inhibitor (e.g., IBMX) for a short period to

prevent cAMP degradation.

Add the test agonist (e.g., 26RFa) at various concentrations.

Immediately add an adenylyl cyclase stimulator, such as Forskolin, to all wells (except the

negative control) to induce a high level of cAMP production.

Incubate for a defined period (e.g., 30 minutes) at 37°C.

cAMP Measurement:

Lyse the cells to release the intracellular cAMP.

Quantify the amount of cAMP in the lysate using a competitive immunoassay kit, such as

HTRF (Homogeneous Time-Resolved Fluorescence), ELISA (Enzyme-Linked

Immunosorbent Assay), or AlphaScreen.

Data Analysis:

The amount of signal generated is inversely proportional to the amount of cAMP produced.

Plot the signal against the log concentration of the agonist.

Use non-linear regression to calculate the EC50 value for the inhibition of forskolin-

stimulated cAMP production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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